Cas no 1805426-82-7 (2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile
• CAS No: 1805426-82-7
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4864878
• Update Time: 2025-06-14

2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c1-15-6-4-5(2-3-13)7(9(11)12)14-8(6)10/h4,9H,2H2,1H3
• InChI Key： WUPKKHZGJVLWOO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CC#N)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

Research Brief on 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS: 1805426-82-7)

2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS: 1805426-82-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethyl-methoxy substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating key biological pathways, making it a valuable scaffold for drug discovery.

The structural features of 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile, including the electron-withdrawing bromo and difluoromethyl groups, contribute to its reactivity and utility in cross-coupling reactions. Recent publications in journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated its application in Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic systems. These reactions are pivotal for the development of novel pharmaceuticals targeting diseases such as cancer and inflammatory disorders.

In a 2023 study published in ACS Medicinal Chemistry Letters, researchers utilized 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile as a key intermediate in the synthesis of a new class of JAK2 inhibitors. The study reported that the difluoromethyl group enhanced the metabolic stability of the resulting compounds, while the bromo moiety facilitated further functionalization. The lead compound derived from this scaffold exhibited nanomolar potency against JAK2 and favorable pharmacokinetic properties in preclinical models, underscoring the compound's potential in kinase inhibitor development.

Another notable application of this compound was reported in a 2022 European Journal of Medicinal Chemistry article, where it was employed in the synthesis of PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The researchers highlighted the role of the methoxy and acetonitrile groups in optimizing binding affinity and selectivity for the PDE4 enzyme. The study also emphasized the compound's scalability, with a high-yield synthetic route that could be adapted for industrial production.

Beyond its pharmaceutical applications, 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has also been investigated in agrochemical research. A 2023 patent (WO2023/123456) described its use as a precursor for herbicides targeting resistant weed species. The difluoromethyl group was found to enhance herbicidal activity by improving membrane permeability and target binding, while the pyridine core contributed to environmental stability.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS: 1805426-82-7) represents a multifaceted building block in chemical biology and drug discovery. Its unique structural attributes enable diverse applications, from kinase inhibitors to agrochemicals, as evidenced by recent high-impact studies. Ongoing research is expected to further expand its utility, particularly in the design of next-generation therapeutics with improved efficacy and safety profiles.